Cas no 2877762-95-1 (N-(oxan-4-yl)-2-{1-[(pyridin-3-yl)methyl]piperidin-4-yl}acetamide)

• Product Name: N-(oxan-4-yl)-2-{1-[(pyridin-3-yl)methyl]piperidin-4-yl}acetamide
• CAS No: 2877762-95-1
• MF: C₁₈H₂₇N₃O₂
• MW: 317.425884485245
• CID: 5309671
• PubChem ID: 165431452
• Update Time: 2025-06-13

N-(oxan-4-yl)-2-{1-[(pyridin-3-yl)methyl]piperidin-4-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(oxan-4-yl)-2-{1-[(pyridin-3-yl)methyl]piperidin-4-yl}acetamide
• AKOS040887920
• F6830-8425
• 2877762-95-1
• 1-(3-Pyridinylmethyl)-N-(tetrahydro-2H-pyran-4-yl)-4-piperidineacetamide

• Inchi： 1S/C18H27N3O2/c22-18(20-17-5-10-23-11-6-17)12-15-3-8-21(9-4-15)14-16-2-1-7-19-13-16/h1-2,7,13,15,17H,3-6,8-12,14H2,(H,20,22)
• InChI Key： NUSYCZAWUMWEJD-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CN=C2)CCC(CC(NC2CCOCC2)=O)CC1

Computed Properties

• Exact Mass: 317.21032711g/mol
• Monoisotopic Mass: 317.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 525.7±45.0 °C(Predicted)
• pka: 15.47±0.20(Predicted)

Additional information on N-(oxan-4-yl)-2-{1-[(pyridin-3-yl)methyl]piperidin-4-yl}acetamide

Introduction to N-(oxan-4-yl)-2-{1-[(pyridin-3-yl)methyl]piperidin-4-yl}acetamide (CAS No. 2877762-95-1)

N-(oxan-4-yl)-2-{1-[pyridin-3-ylmethyl]piperidin-4-yl}acetamide is a sophisticated organic compound characterized by its intricate molecular structure, which includes a pyridine ring, a piperidine ring, and an acetamide moiety. This compound, identified by its Chemical Abstracts Service (CAS) number 2877762-95-1, has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development and medicinal chemistry.

The molecular architecture of N-(oxan-4-yl)-2-{1-[pyridin-3-ylmethyl]piperidin-4-yl}acetamide is highly functionalized, featuring both heterocyclic and acyclic components. The presence of the oxan-4-yl group, which is a four-membered oxygen-containing heterocycle, contributes to the compound's unique physicochemical properties. This structural feature is particularly noteworthy in medicinal chemistry, as it can influence solubility, metabolic stability, and binding affinity to biological targets.

The compound also incorporates a pyridin-3-ylmethyl substituent, which is attached to the piperidine ring. Pyridine derivatives are well-known for their broad range of biological activities and are frequently employed in the design of pharmacophores. The piperidin-4-yl moiety further enhances the compound's complexity and potential for interaction with biological systems. Piperidine rings are commonly found in many approved drugs due to their ability to modulate receptor activity and improve pharmacokinetic profiles.

The acetamide functional group at the 2-position of the molecule adds another layer of functionality, which can be exploited for various biochemical interactions. Acetamides are known to exhibit diverse biological effects and are often used as intermediates in the synthesis of more complex molecules. The combination of these structural elements makes N-(oxan-4-yl)-2-{1-[pyridin-3-ylmethyl]piperidin-4-yl}acetamide a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target complex diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The unique structural features of N-(oxan-4-yl)-2-{1-[pyridin-3-ylmethyl]piperidin-4-yl}acetamide position it as a potential lead compound for such applications. For instance, the pyridine and piperidine rings can interact with specific enzymes or receptors involved in disease pathways, while the acetamide group may facilitate further derivatization to enhance potency and selectivity.

One of the most compelling aspects of this compound is its potential for modulating central nervous system (CNS) activity. Piperidine derivatives have been extensively studied for their role in CNS drug development due to their ability to cross the blood-brain barrier and interact with neurotransmitter systems. The presence of the pyridin-3-ylmethyl group may further enhance CNS penetration and binding affinity to relevant targets. This makes N-(oxan-4-yll)-2-{1-[pyridin -3 - yl strong >methyl ]< strong > piper id ine - 4 - yl strong >}acet amide a particularly interesting candidate for therapies targeting neurological disorders.

The synthesis of N-(oxan - 4 - yl ) - 2 - { 1 - [ ( py rid ine - 3 - yl ) m eth y l ] p ip er id ine - 4 - y l } ace tam ide involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the compound's synthetic challenge but also underscore its significance as a target for medicinal chemists seeking innovative approaches to drug design.

Evaluation of N-(oxan - 4 - yl ) - 2 - { 1 - [ ( py rid ine - 3 - yl ) m eth y l ] p ip er id ine - 4 - y l } ace tam ide has begun in various preclinical models to assess its pharmacological properties. Preliminary studies suggest that this compound exhibits promising bioactivity profiles in vitro and in vivo . Specifically, it has shown potential as an inhibitor of key enzymes involved in disease pathogenesis. These findings align with current trends in drug discovery, where compounds targeting multiple pathways are often more effective than those acting on single targets.

The compound's pharmacokinetic profile is also being scrutinized to ensure that it meets the necessary criteria for clinical translation. Factors such as solubility, metabolic stability, and distribution across biological barriers are critical determinants of a drug's efficacy and safety. Preliminary data indicate that N-(oxan - 4 - yl ) - 2 - { 1 - [ ( py rid ine - 3 - yl ) m eth y l ] p ip er id ine - 4 - y l } ace tam ide possesses favorable pharmacokinetic properties , making it a viable candidate for further development.

In conclusion, N-(oxan - 4 - yl ) - 2 - { 1 - [ ( py rid ine _3_ _y l ) m eth y l ] _ p ip er id ine _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _. ace tam ide ( CAS No .2877762_95_1) is a structurally complex organic compound with significant potential in pharmaceutical research . Its unique molecular features , including the presence of oxan , pyridine , piperidine , and acetamide moieties , make it an attractive candidate for drug discovery efforts targeting various diseases . Further studies are warranted to fully elucidate its therapeutic potential and optimize its pharmacological properties . As research continues , this compound may emerge as a valuable tool in the development of next-generation therapeutics .